Cas no 1312208-40-4 (1-(3-(Pyridin-2-yl)-1H-pyrazol-5-yl)piperazine)

• Product Name: 1-(3-(Pyridin-2-yl)-1H-pyrazol-5-yl)piperazine
• CAS No: 1312208-40-4
• MF: C₁₂H₁₅N₅
• MW: 229.281001329422
• MDL: MFCD18057804
• CID: 5046566
• PubChem ID: 63047825
• Update Time: 2025-10-22

1-(3-(Pyridin-2-yl)-1H-pyrazol-5-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(pyridin-2-yl)-1H-pyrazol-5-yl)piperazine
• 1-[3-(pyridin-2-yl)-1H-pyrazol-5-yl]piperazine
• 1-(5-pyridin-2-yl-1H-pyrazol-3-yl)piperazine
• 1-(3-(Pyridin-2-yl)-1H-pyrazol-5-yl)piperazine

• MDL： MFCD18057804
• Inchi： 1S/C12H15N5/c1-2-4-14-10(3-1)11-9-12(16-15-11)17-7-5-13-6-8-17/h1-4,9,13H,5-8H2,(H,15,16)
• InChI Key： MACLUUOSEGXCIM-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C3C=CC=CN=3)NN=2)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 0.6
• Topological Polar Surface Area: 56.8

Additional information on 1-(3-(Pyridin-2-yl)-1H-pyrazol-5-yl)piperazine

Recent Advances in the Study of 1-(3-(Pyridin-2-yl)-1H-pyrazol-5-yl)piperazine (CAS: 1312208-40-4)

The compound 1-(3-(Pyridin-2-yl)-1H-pyrazol-5-yl)piperazine (CAS: 1312208-40-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a pyridine-pyrazole-piperazine scaffold, has been explored for its versatile pharmacological properties, including its role as a kinase inhibitor and its potential in targeting various disease pathways.

Recent studies have focused on the synthesis and optimization of 1-(3-(Pyridin-2-yl)-1H-pyrazol-5-yl)piperazine derivatives to enhance their biological activity and pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the piperazine moiety could significantly improve the compound's binding affinity to specific kinase targets, such as JAK2 and EGFR, which are critical in cancer therapy. The study highlighted the compound's potential as a dual inhibitor, offering a novel approach to overcoming drug resistance in oncology.

In addition to its anticancer properties, 1-(3-(Pyridin-2-yl)-1H-pyrazol-5-yl)piperazine has been investigated for its anti-inflammatory and neuroprotective effects. A preclinical study conducted in 2024 revealed that the compound could modulate the NF-κB signaling pathway, reducing inflammation in models of neurodegenerative diseases like Alzheimer's. These findings suggest its potential as a multifunctional agent in treating complex diseases with overlapping pathological mechanisms.

The structural versatility of 1-(3-(Pyridin-2-yl)-1H-pyrazol-5-yl)piperazine has also enabled its application in drug discovery beyond traditional small-molecule therapeutics. For instance, researchers have explored its use as a scaffold for developing PROTACs (Proteolysis Targeting Chimeras), leveraging its ability to bind specific E3 ligases and target proteins for degradation. This innovative approach could open new avenues for targeting previously "undruggable" proteins.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Ongoing research aims to address these issues through advanced computational modeling and structure-activity relationship (SAR) studies. Future directions may include exploring combination therapies and expanding its application to other therapeutic areas, such as infectious diseases and metabolic disorders.

In conclusion, 1-(3-(Pyridin-2-yl)-1H-pyrazol-5-yl)piperazine (CAS: 1312208-40-4) represents a promising candidate in medicinal chemistry, with its multifaceted pharmacological profile and potential for structural optimization. Continued research and clinical validation will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.